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Compound of Interest

Compound Name: 5-Ethyl-3,5-dimethyloctane

Cat. No.: B15458292 Get Quote

An In-depth Technical Guide to 5-Ethyl-3,5-dimethyloctane

Introduction
5-Ethyl-3,5-dimethyloctane is a saturated, branched-chain alkane with the molecular formula

C12H26. As a member of the hydrocarbon family, it is a non-polar molecule characterized by

single bonds between its carbon and hydrogen atoms. This structural simplicity results in a

compound that is largely inert, a defining feature of alkanes. While not a compound of major

industrial or research focus, a thorough understanding of its identifiers, structure, and

properties is essential for researchers in organic chemistry, petrochemistry, and related fields

where complex hydrocarbon mixtures are common. This guide provides a comprehensive

overview of 5-Ethyl-3,5-dimethyloctane, synthesizing available data from authoritative

sources to serve as a key reference for scientists and development professionals.

Section 1: Core Identifiers and Molecular Structure
Correctly identifying a chemical compound is the cornerstone of scientific research, ensuring

accuracy and reproducibility. A variety of standardized systems are used to catalogue and

reference molecules. The primary identifiers for 5-Ethyl-3,5-dimethyloctane are consolidated

below.

The Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier

assigned to every chemical substance, providing an unambiguous way to reference the

compound in literature and databases.[1] The IUPAC name, 5-Ethyl-3,5-dimethyloctane, is
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derived from a systematic set of rules designed to provide a standardized and descriptive

name for its chemical structure. Other key identifiers, such as the InChI and SMILES strings,

offer machine-readable formats that are crucial for cheminformatics and computational

chemistry applications.[1][2]

Identifier Type Identifier Source

CAS Number 62183-65-7 NIST, PubChem[1][2]

IUPAC Name 5-Ethyl-3,5-dimethyloctane NIST, PubChem[1][2]

Molecular Formula C12H26 NIST, PubChem[1][2]

SMILES CCCC(C)(CC)CC(C)CC PubChem[2]

InChI

InChI=1S/C12H26/c1-6-9-

12(5,8-3)10-11(4)7-2/h11H,6-

10H2,1-5H3

NIST, PubChem[1][2]

InChIKey
OLBJDMSGRVKJMF-

UHFFFAOYSA-N
NIST, PubChem[1][2]

Molecular Structure Visualization
The structural formula provides a two-dimensional representation of the atomic arrangement

within the molecule. The IUPAC name indicates an eight-carbon (octane) backbone with a

methyl group at position 3, and both a methyl and an ethyl group at the chiral center, position 5.

Caption: 2D structure of 5-Ethyl-3,5-dimethyloctane.

Relationship of Chemical Identifiers
The various identifiers for a molecule are interconnected, each serving a different purpose but

all pointing to the same unique chemical structure. This diagram illustrates the logical flow from

the visual structure to its various text-based and numerical representations.
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{Chemical Structure | Visual representation of atomic connectivity}

IUPAC Name 5-Ethyl-3,5-dimethyloctane Systematic nomenclature based on structure
 is named by

CAS RN 62183-65-7 Unique numerical identifier for databases

 is registered as

SMILES String CCCC(C)(CC)CC(C)CC Linear text format for structure
 can be converted to

InChI/InChIKey International Chemical Identifier Standardized, layered textual representation
 generates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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